Cas no 39640-52-3 (2-Pyridinecarboxylicacid, 6-methyl-, butyl ester)

2-Pyridinecarboxylicacid, 6-methyl-, butyl ester structure
39640-52-3 structure
Product Name:2-Pyridinecarboxylicacid, 6-methyl-, butyl ester
CAS No:39640-52-3
MF:C11H15NO2
MW:193.242303133011
CID:314912
PubChem ID:3016100
Update Time:2025-04-19

2-Pyridinecarboxylicacid, 6-methyl-, butyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinecarboxylicacid, 6-methyl-, butyl ester
    • Butyl 6-methylpyridine-2-carboxylate
    • EINECS 254-556-6
    • DTXSID00192752
    • NS00030631
    • 39640-52-3
    • butyl 6-methylpicolinate
    • Inchi: 1S/C11H15NO2/c1-3-4-8-14-11(13)10-7-5-6-9(2)12-10/h5-7H,3-4,8H2,1-2H3
    • InChI Key: JHBFXWFPYWWMKA-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=C(C)N=1)=O)CCCC

Computed Properties

  • Exact Mass: 193.11035
  • Monoisotopic Mass: 193.110279
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 39.2
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.036
  • Boiling Point: 291.9°Cat760mmHg
  • Flash Point: 130.3°C
  • Refractive Index: 1.5
  • PSA: 39.19
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